N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C21H24N2O5S2
• Molecular Weight: 448.6 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H24N2O5S2/c1-28-16-8-4-2-6-14(16)19(24)23-21-18(15-7-3-5-9-17(15)29-21)20(25)22-13-10-11-30(26,27)12-13/h2,4,6,8,13H,3,5,7,9-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: COKJVVKMQMFDGJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NC4CCS(=O)(=O)C4

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as Compound X, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzothiophene derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body. It has been shown to have a high affinity for the COX-2 enzyme, which is involved in the production of prostaglandins that mediate inflammation. By inhibiting the activity of COX-2, N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X may help to reduce inflammation and pain.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of prostaglandins and other inflammatory mediators. It has also been found to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells. In addition, it has been shown to have anti-viral effects by inhibiting the replication of the HIV virus.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. It has also been extensively studied for its potential applications in various fields of research, making it a well-known and established compound. However, there are also limitations to the use of N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions. In addition, its potential toxicity and side effects need to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for research on N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X. One potential area of research is the development of new anti-inflammatory drugs based on its structure and mechanism of action. Another area of research is the development of new anti-cancer drugs that target specific cancer cells. In addition, there is potential for the development of new anti-viral drugs that can be used to treat viral infections such as HIV. Further research is needed to fully understand the mechanism of action of N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X and its potential applications in various fields of research.
Conclusion:
In conclusion, N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research. Further research is needed to fully understand its mechanism of action and potential applications in various fields of research.

Synthesis Methods

N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X can be synthesized using a multi-step process, which involves the reaction of various reagents and catalysts. The first step involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form an intermediate product. This intermediate product is then reacted with 2-aminothiophenol to form the desired compound, N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X. The synthesis process of N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X is complex and requires careful handling of reagents and reaction conditions.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide X has been extensively studied for its potential applications in scientific research. It has been shown to have various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. In addition, it has been found to be a potent inhibitor of various enzymes such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to have an inhibitory effect on the replication of the human immunodeficiency virus (HIV), making it a potential candidate for the development of new anti-viral drugs.